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Compound of Interest

Compound Name: Diisopentyl ether

Cat. No.: B166219

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of diisopentyl ether. The information is curated for professionals in research and
development, with a focus on data clarity, experimental context, and practical applications.

Chemical Identity

Diisopentyl ether, also known as diisoamyl ether or 3-methyl-1-(3-methylbutoxy)butane, is an
organic compound belonging to the ether family.[1][2] It is structurally characterized by two
isopentyl (3-methylbutyl) groups linked by an oxygen atom.[1] Its key identifiers are:

IUPAC Name: 3-methyl-1-(3-methylbutoxy)butane[3][4][5]

CAS Number: 544-01-4[1][2][3][6][7]

Molecular Formula: C1oH220[1][3][4][6][8]

Molecular Weight: 158.28 g/mol [1][6][8][9]

Physicochemical Properties

The physicochemical properties of diisopentyl ether are critical for its application as a solvent
and in various chemical processes. These properties are summarized in the tables below.
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Table 1: Core Physicochemical Properties of Diisopentyl Ether

Property Value Source(s)
Appearance Clear, colorless liquid [2][5][6]
Odor Pleasant, fruity [5119]
Density 0.778 g/cm?3 at 20°C [1112]
0.778 g/mL at 25°C [6][10]

0.78 g/cm? at 20°C [3]

Boiling Point 172-174°C [1][3][4]
173.4°C at 760 mmHg [2]

172.5°C [9]

Melting Point -75°C [2]
Flash Point 45-46°C [1][10]
43.1°C [2]

Refractive Index

1.407-1.409 at 20°C

[1]

1.407 at 20°C/D

[2](3][6][10]

1.4085 at 20°C/D

[9]

Solubility

Insoluble in water.

[1](2][6][10]

Miscible with alcohol,

chloroform, and ether.

(2105161011 0]

Table 2: Additional Physicochemical Data
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Property Value Source(s)
273 Pa (approx. 2.05 mmH

Vapor Pressure (app 9 [1]
at 25°C

1.7 mmHg at 25°C [2]

2.5 hPa (approx. 1.88 mmHg)
[6][10]

at 20°C

LogP (Octanol/Water Partition

o 3.09520 [2]

Coefficient)

3.5 [2]19]

4.25 [9]

Dielectric Constant 2.8 at 20°C [1][6]

Enthalpy of Vaporization 51.4 kJ/mol at 298 K [1]

Experimental Protocols

The determination of the physicochemical properties of diisopentyl ether involves standard
laboratory procedures. Below are detailed methodologies for key experiments.
3.1. Determination of Boiling Point via Distillation

The boiling point is determined at atmospheric pressure using a standard distillation apparatus.

o Apparatus Setup: A round-bottom flask is filled with diisopentyl ether and a few boiling
chips to ensure smooth boiling. The flask is connected to a condenser, with a thermometer
placed at the vapor outlet to accurately measure the temperature of the vapor.

o Heating: The flask is gently heated. As the ether vaporizes, the vapor rises and surrounds
the thermometer bulb.

» Data Collection: The temperature is recorded when it stabilizes, which indicates the boiling
point. This is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.
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» Validation: The determined boiling point is validated against reference standards.[1]
3.2. Determination of Density via Gravimetric Analysis

The density is measured using a calibrated micropipette and a high-precision analytical
balance.[1]

Calibration: The micropipette is calibrated to ensure accurate volume delivery.
Measurement: A precise volume of diisopentyl ether is dispensed into a tared vial.
Weighing: The mass of the dispensed liquid is measured using the analytical balance.

Calculation: The density is calculated by dividing the mass of the ether by its volume
(Density = Mass/Volume). The measurement is typically performed at a controlled
temperature, such as 20°C.[1]

3.3. Measurement of Refractive Index using an Abbe Refractometer

The refractive index, a measure of how light propagates through the substance, is determined
using an Abbe refractometer.[1]

Calibration: The refractometer is calibrated using a standard with a known refractive index,
typically distilled water.

Sample Application: A few drops of diisopentyl ether are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line is sharp and centered in the
crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature is
also recorded as the refractive index is temperature-dependent.

3.4. Synthesis and Purification
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Diisopentyl ether can be synthesized via the Williamson ether synthesis, followed by
purification.[1]

e Synthesis: Isoamyl alcohol is reacted with a suitable alkyl halide under basic conditions.[1]
The progress of the reaction is monitored using thin-layer chromatography (TLC).[1]

 Purification: The crude product is purified using fractional distillation to separate the
diisopentyl ether from byproducts and unreacted starting materials.[1] Purity is then
confirmed using gas chromatography (GC) or nuclear magnetic resonance (NMR).[1]

Visualizations

4.1. Experimental Workflow: Synthesis and Purity Verification

Williamson Ether Synthesis
Purity Verification
v Reaction Monitoring Purification
NMR Spectroscopy

Click to download full resolution via product page
Caption: Workflow for the synthesis and purity verification of diisopentyl ether.

4.2. Logical Relationship: Structure and Physicochemical Properties
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Molecular Structure
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Caption: Influence of molecular structure on key physicochemical properties.

Applications in Research and Drug Development

Due to its favorable properties, diisopentyl ether finds several applications in scientific
research and the pharmaceutical industry:

e Solvent: It is utilized as a solvent in various chemical reactions, particularly those requiring
higher temperatures, due to its relatively high boiling point and low volatility.[1] It can dissolve
a wide range of organic compounds.[1]

» Drug Formulation: In pharmaceutical development, it has been used as a solvent in drug
formulation processes to improve the solubility and bioavailability of active pharmaceutical
ingredients (APIs).[1]
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Extraction: Its hydrophobicity makes it an effective solvent for extraction techniques, such as
separating polar organic compounds from aqueous solutions.[1] This is valuable in fields like
environmental chemistry and biochemistry.[1]

Grignard Reactions: It serves as a solvent in Grignard reactions.[2][6]

Synthesis: It has been used in the synthesis of silver nanoparticles.[2][6]

While diisopropyl ether is more commonly discussed in the context of residual solvents in

pharmaceuticals, the similar properties of diisopentyl ether suggest its utility in related

applications, always with consideration for residual solvent guidelines.[11][12]

Safety and Handling

Flammability: Diisopentyl ether is a flammable liquid and should be kept away from ignition
sources.[1][2][3][7]

Storage: It should be stored in a tightly sealed container in a cool, well-ventilated area.[1][6]
[10]

Handling: Use in a fume hood to avoid inhalation. In case of skin contact, wash with soap
and water.[1] Spills should be absorbed with an inert material and disposed of as hazardous
waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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